Cas no 2228094-55-9 (4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutanoic acid)

• Product Name: 4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutanoic acid
• CAS No: 2228094-55-9
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6609845
• PubChem ID: 165790298
• Update Time: 2025-08-05

4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutanoic acid
• 4-amino-4-[2-(propan-2-yl)-1,3-thiazol-5-yl]butanoic acid
• EN300-1747875
• 2228094-55-9

• Inchi： 1S/C10H16N2O2S/c1-6(2)10-12-5-8(15-10)7(11)3-4-9(13)14/h5-7H,3-4,11H2,1-2H3,(H,13,14)
• InChI Key： HRTCLFWWQADVKY-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 104Ų

Additional information on 4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutanoic acid

4-Amino-4-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Butanoic Acid: A Comprehensive Overview

4-Amino-4-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Butanoic Acid, also known by its CAS registry number CAS No. 2228094-55-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structure of this compound consists of a butanoic acid backbone with a substituted thiazole ring. The thiazole moiety is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, which is known for its stability and reactivity in various chemical reactions. The presence of the propan-2-yl group at position 2 of the thiazole ring adds to the compound's complexity and potential for further functionalization. This structure makes it a valuable starting material for synthesizing more complex molecules with tailored biological properties.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, research has shown that certain thiazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and antimicrobial activities. These findings suggest that 4-Amino-4-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Butanoic Acid could serve as a lead compound for designing drugs targeting inflammatory diseases or infections.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The amino group present in the molecule provides additional sites for chemical modification, enabling the creation of derivatives with enhanced bioavailability or selectivity. Researchers have explored the use of this compound in peptide synthesis and as a building block for larger biomolecules.

The physical and chemical properties of CAS No. 2228094-55-9 are well-documented, with studies focusing on its solubility, stability under different conditions, and reactivity towards various reagents. These properties are crucial for determining its suitability in different chemical processes and applications. For example, its stability under physiological conditions makes it a promising candidate for drug delivery systems.

From an environmental perspective, understanding the degradation pathways and toxicity profile of this compound is essential for ensuring its safe use in industrial and medical applications. Recent research has emphasized the importance of green chemistry principles in synthesizing such compounds to minimize environmental impact while maintaining high yields and purity.

In conclusion, 4-Amino-4-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Butanoic Acid represents a versatile platform for exploring new chemical entities with potential therapeutic value. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future drug discovery efforts.